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The tables below summarize key quantitative findings from in vitro and in vivo studies, comparing the

effects of the Guaijaverin and EGCG complex (GEC) against EGCG alone.

Table 1: In Vitro Synergistic Inhibition of Allergic and Inflammatory Mediators [1] [2]

Parameter Measured
Effect of GEC vs.
EGCG Alone

Reported Synergistic
Enhancement

β-hexosaminidase release (a marker of

mast cell degranulation)

Inhibition ~4.20% greater inhibition [2]

Nitric Oxide (NO) production Inhibition ~3.8% greater inhibition [1]

Inducible NO Synthase (iNOS) Inhibition ~5.1% greater inhibition [1]

Cyclooxygenase-2 (COX-2) Inhibition ~4.1% greater inhibition [1]

Interleukin-12 (IL-12) production
(downregulated in allergies)

Increase ~7.5% greater increase in one
model; ~5.4% in another [1]

Th2 Cytokines (IL-4, IL-5, IL-13) Inhibition 0.67% to 4.71% greater inhibition
[2]

Th1 Cytokine (IFN-γ) production Increase ~12.43% greater increase [2]
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Table 2: In Vivo Efficacy in Allergic Rhinitis Mouse Model [1] [2]

Parameter Measured Effect of ILS-F-2301 (100 mg/kg)

OVA-specific IgE (in serum) Inhibition

Histamine (in serum) Inhibition

Th2 Cytokines (IL-4, IL-5) (in serum) 28.23% and 47.15% inhibition, respectively

Th1 Cytokine (IFN-γ) (in serum) 37.11% activation (increase)

Detailed Experimental Protocols

The following methodologies are based on the cited studies and are crucial for replicating the research.

Protocol 1: In Vitro Assessment of Anti-allergic Activity [2]

Cell Line: Use RBL-2H3 mast cells.

Sensitization: Stimulate the cells with dinitrophenyl-immunoglobulin E (DNP-IgE).
Treatment: Pre-treat cells with GEC, ILS-F-2301, EGCG alone, or a control before challenging with

the antigen (DNP-human serum albumin).
Measurement:

β-hexosaminidase release: Collect cell supernatant and measure the release of this enzyme,
a key marker of mast cell degranulation.

Cytokine analysis: Use techniques like ELISA to measure the levels of cytokines (IL-4, IL-5,
IL-13, IFN-γ) in the supernatant.

Protocol 2: In Vivo Allergic Rhinitis Mouse Model [1] [2]

Animal Sensitization: Sensitize mice (e.g., BALB/c) intraperitoneally with ovalbumin (OVA) and
aluminum hydroxide (Alu) adjuvant on days 0, 5, and 14.

Treatment: Orally administer the test compound (e.g., ILS-F-2301 at 100 mg/kg) or a vehicle control
for a defined period, typically around the time of challenge.

Challenge: Intranasally challenge the mice with OVA to induce local allergic inflammation.
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Sample Collection: After sacrifice, collect blood serum to measure OVA-specific IgE, histamine, and

cytokines (IL-4, IL-5, IFN-γ).

Signaling Pathways and Mechanisms

The synergistic anti-allergic effect is achieved by simultaneously modulating multiple signaling pathways to

rebalance the T-helper (Th) cell response, shifting it away from a pro-allergic state (Th2) and towards a

protective state (Th1).
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Diagram: GEC rebalances the Th1/Th2 immune response by modulating key signaling pathways. It inhibits

the PI3K/Akt/mTOR/STAT6 axis to suppress the pro-allergic Th2 response, while simultaneously activating

the STAT1/T-bet axis and promoting IL-12 production to enhance the protective Th1 response [1] [2].
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Key Research Formulations

The synergistic effect is most pronounced in specific combinations:

GEC (Guaijaverin and EGCG Complex): The studied synergistic complex itself [1] [2].

ILS-F-2301: A standardized extract with a 2:8 ratio of Psidium guajava (guava, source of guaijaverin)
and Camellia sinensis (green tea, source of EGCG) [1] [2].

In summary, the combination of guaijaverin and EGCG demonstrates a multi-targeted mechanism,

effectively alleviating allergic symptoms by rebalancing the immune response, which presents a significant

potential for therapeutic application.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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